Isobutyryl-L-carnitine

• CAS No.: 25518-49-4
• Product Name: Isobutyryl-L-carnitine
• Molecular Formula: C11H21NO4
• Molecular Weight: 231.29 g/mol
• IUPAC Name: (3R)-3-(2-methylpropanoyloxy)-4-(trimethylazaniumyl)butanoate
• Standard InChI: InChI=1S/C11H21NO4/c1-8(2)11(15)16-9(6-10(13)14)7-12(3,4)5/h8-9H,6-7H2,1-5H3/t9-/m1/s1
• Standard InChIKey: LRCNOZRCYBNMEP-SECBINFHSA-N
• Isomeric SMILES: CC(C)C(=O)O[C@H](CC(=O)[O-])C[N+](C)(C)C
• SMILES: CC(C)C(=O)OC(CC(=O)[O-])C[N+](C)(C)C
• Canonical SMILES: CC(C)C(=O)OC(CC(=O)[O-])C[N+](C)(C)C
• Physical Description: Solid
• Description: Isobutyryl-L-carnitine belongs to the class of organic compounds known as acyl carnitines. These are organic compounds containing a fatty acid with the carboxylic acid attached to carnitine through an ester bond. Isobutyryl-L-carnitine is considered to be a practically insoluble (in water) and relatively neutral molecule. Isobutyryl-L-carnitine has been detected in multiple biofluids, such as blood and urine. Within the cell, isobutyryl-L-carnitine is primarily located in the membrane (predicted from logP) and cytoplasm.; O-isobutyryl-L-carnitine is an optically active form of O-isobutyrylcarnitine having (R)-configuration. It has a role as a human metabolite. It is an O-isobutyrylcarnitine, a methyl-branched fatty acyl-L-carnitine and a saturated fatty acyl-L-carnitine.
• Synonyms: (2R)-3-carboxy-N,N,N-trimethyl-2-(2-methyl-1-oxopropoxy)-1-propanaminium, inner salt
• Reference: 1.Turer, A.T.,Stevens, R.D.,Bain, J.R., et al. Metabolomic profiling reveals distinct patterns of myocardial substrate use in humans with coronary artery disease or left ventricular dysfunction during surgical ischemia/reperfusion. Circulation 119(13), 17
• PubChem Compound: 168379
• Last Modified: Nov 11 2021